Cas no 20028-72-2 (6-fluoroquinazolin-2-amine)

6-Fluoroquinazolin-2-amine is a fluorinated quinazoline derivative with significant potential in medicinal chemistry and pharmaceutical research. The incorporation of a fluorine atom at the 6-position enhances its electronic properties and metabolic stability, making it a valuable scaffold for drug development. This compound is particularly useful as an intermediate in synthesizing kinase inhibitors and other bioactive molecules targeting cancer and inflammatory diseases. Its structural features allow for selective interactions with biological targets, improving binding affinity and selectivity. The amine group at the 2-position provides a versatile handle for further functionalization, enabling the development of diverse analogs for structure-activity relationship studies.

6-fluoroquinazolin-2-amine structure

Product Name:6-fluoroquinazolin-2-amine

CAS No:20028-72-2

MF:C₈H₆FN₃

MW:163.151744365692

MDL:MFCD12024575

CID:1394031

PubChem ID:60145998

Update Time:2025-10-28

6-fluoroquinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

- 6-fluoroquinazolin-2-amine
- 2-Amino-6-fluoroquinazoline
- SY224211
- AC5166
- AKOS027441575
- A925995
- MFCD12024575
- CS-0084750
- EN300-319526
- DTXSID80733743
- 20028-72-2
- DB-066037
- MDL： MFCD12024575
- Inchi： 1S/C8H6FN3/c9-6-1-2-7-5(3-6)4-11-8(10)12-7/h1-4H,(H2,10,11,12)
- InChI Key： GYWBVSDGGRQXNQ-UHFFFAOYSA-N
- SMILES： FC1C=CC2C(=CN=C(N)N=2)C=1

Computed Properties

Exact Mass: 163.05457537g/mol
Monoisotopic Mass: 163.05457537g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 164
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 51.8Å²

Experimental Properties

Boiling Point: 373.7±34.0℃/760mmHg

6-fluoroquinazolin-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A189011851-5g	6-Fluoroquinazolin-2-amine	20028-72-2	97%	5g	$924.56	2023-09-02
Alichem	A189011851-10g	6-Fluoroquinazolin-2-amine	20028-72-2	97%	10g	$1295.32	2023-09-02
Alichem	A189011851-25g	6-Fluoroquinazolin-2-amine	20028-72-2	97%	25g	$2244.00	2023-09-02
Chemenu	CM213045-1g	6-Fluoroquinazolin-2-amine	20028-72-2	97%	1g	$352	2021-08-04
Chemenu	CM213045-5g	6-Fluoroquinazolin-2-amine	20028-72-2	97%	5g	$706	2021-08-04
Chemenu	CM213045-10g	6-Fluoroquinazolin-2-amine	20028-72-2	97%	10g	$972	2021-08-04
Chemenu	CM213045-25g	6-Fluoroquinazolin-2-amine	20028-72-2	97%	25g	$1754	2021-08-04
Chemenu	CM213045-1g	6-Fluoroquinazolin-2-amine	20028-72-2	97%	1g	$211	2022-12-28
eNovation Chemicals LLC	D918225-5g	2-Amino-6-fluoroquinazoline	20028-72-2	95%	5g	$650	2024-07-20
Enamine	EN300-319526-1g	6-fluoroquinazolin-2-amine	20028-72-2		1g	$1057.0	2023-09-05

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Additional information on 6-fluoroquinazolin-2-amine

Comprehensive Overview of 6-Fluoroquinazolin-2-amine (CAS No. 20028-72-2): Properties, Applications, and Research Insights

6-Fluoroquinazolin-2-amine (CAS No. 20028-72-2) is a fluorinated quinazoline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the quinazoline family, a class of heterocyclic compounds known for their diverse biological activities. With the increasing demand for fluorinated bioactive compounds, this molecule has become a focal point in drug discovery and material science.

The presence of a fluoro substituent at the 6-position of the quinazoline ring enhances the compound's metabolic stability and bioavailability, making it a valuable scaffold for designing kinase inhibitors and anticancer agents. Researchers have explored its potential in targeting EGFR (Epidermal Growth Factor Receptor), a hot topic in oncology due to its role in cell proliferation and survival. Recent studies also highlight its utility in developing antimicrobial agents, addressing the global challenge of antibiotic resistance.

From a synthetic perspective, 6-fluoroquinazolin-2-amine serves as a versatile intermediate for constructing more complex molecules. Its amine functional group allows for facile derivatization, enabling the creation of libraries for high-throughput screening. This aligns with the growing trend of fragment-based drug design (FBDD), a strategy widely discussed in AI-driven drug discovery platforms.

Environmental and regulatory considerations are also critical when discussing fluorinated compounds. While 6-fluoroquinazolin-2-amine is not classified as hazardous, its synthesis and handling require adherence to green chemistry principles—a topic frequently searched by sustainability-focused researchers. Innovations in catalytic fluorination methods have reduced waste generation, reflecting the industry's shift toward eco-friendly practices.

In material science, this compound's electron-deficient quinazoline core contributes to applications in organic electronics, such as OLEDs and sensors. The integration of AI-powered molecular modeling has accelerated the exploration of its optoelectronic properties, a trend dominating scientific literature and patent filings.

For researchers seeking CAS 20028-72-2 suppliers or 6-fluoroquinazolin-2-amine synthesis protocols, it is essential to note that commercial availability varies by region. Analytical data (e.g., NMR spectra and HPLC purity) are often prioritized in procurement queries, emphasizing the need for rigorous quality control in production.

Future directions for 6-fluoroquinazolin-2-amine research may include its role in PROTACs (Proteolysis-Targeting Chimeras)—an emerging therapeutic modality—or as a ligand in metal-organic frameworks (MOFs). These intersections with cutting-edge technologies ensure its relevance in both academic and industrial settings.